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Compound of Interest

Compound Name: Eravacycline dihydrochloride

Cat. No.: B560568 Get Quote

This technical support center provides guidance for researchers, scientists, and drug

development professionals on the proper handling and use of Eravacycline dihydrochloride
in an in vitro setting to ensure experimental success.

Frequently Asked Questions (FAQs)
Q1: What is the recommended storage condition for Eravacycline dihydrochloride lyophilized

powder?

A1: Eravacycline dihydrochloride lyophilized powder should be stored at 2°C to 8°C and

protected from light.[1][2][3][4] The vial should be kept in its carton until use.

Q2: My Eravacycline dihydrochloride solution appears cloudy/has particulates. Can I still use

it?

A2: No. Reconstituted and diluted solutions of Eravacycline should be clear and range in color

from light yellow to orange.[1][3][4][5] If the solution is cloudy or contains visible particulates, it

should be discarded.

Q3: Can I freeze the reconstituted or diluted Eravacycline dihydrochloride solution for later

use?

A3: No, freezing of either the reconstituted or diluted Eravacycline dihydrochloride solution is

not recommended.[1][2][3]
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Q4: What solvents should I use to reconstitute and dilute Eravacycline dihydrochloride for

my in vitro experiments?

A4: For reconstitution, use Sterile Water for Injection or 0.9% Sodium Chloride Injection.[1][2][3]

For subsequent dilution, only 0.9% Sodium Chloride Injection should be used to achieve the

desired final concentration.[1][2][3] For research purposes, Eravacycline dihydrochloride is

also soluble in water (up to 50 mg/mL) and DMSO (≥ 50 mg/mL).[6][7] However, some sources

suggest that the compound is unstable in solution, and freshly prepared solutions are

recommended.[6][8]

Q5: How long is the reconstituted Eravacycline dihydrochloride solution stable before I need

to dilute it?

A5: The reconstituted solution (at a concentration of 10 mg/mL) is stable for up to 1 hour at

room temperature (not to exceed 25°C).[1][4][5][9] It should be further diluted within this

timeframe.

Q6: What is the stability of the final diluted Eravacycline dihydrochloride solution?

A6: The stability of the diluted solution depends on the storage temperature. There is some

variation in the reported stability times. It is recommended to use the solution as soon as

possible after preparation.

Room Temperature (not exceeding 25°C): The diluted solution should be used within 12 to

24 hours.[1][2][4][9]

Refrigerated (2°C to 8°C): The diluted solution can be stored for up to 8 days.[2][4]

Q7: Can I mix Eravacycline dihydrochloride with other drugs or in different infusion media for

my experiments?

A7: No. Eravacycline dihydrochloride should not be mixed with other drugs.[1][5][9] It is

recommended to use a dedicated line or to flush the line with 0.9% Sodium Chloride Injection

before and after administration in a shared line setup.[1][2][5] The compatibility has been

established with 0.9% Sodium Chloride Injection.
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Issue Potential Cause Recommended Action

Precipitation or Cloudiness in

Solution

- Use of incompatible solvents

or diluents.- pH of the solution

is outside the optimal range

(5.5-7.0).[3]- Exceeded

solubility limit.

- Ensure reconstitution and

dilution are performed with the

recommended solvents (Sterile

Water for Injection or 0.9%

Sodium Chloride).- Verify the

pH of your final solution.- Do

not exceed the recommended

concentration range of 0.2 to

0.6 mg/mL for diluted

solutions.[2][3]

Color Change Beyond Yellow

to Orange

- Potential degradation of the

compound.

- Discard the solution. Prepare

a fresh solution following the

recommended handling and

storage procedures. Protect

the stock powder and solutions

from light.

Loss of Potency or

Inconsistent Experimental

Results

- Improper storage of

lyophilized powder.- Use of

expired solutions.- Repeated

freeze-thaw cycles (if stock

solutions were frozen against

recommendations).- Instability

in the experimental medium

over time.

- Store the lyophilized powder

at 2°C to 8°C, protected from

light.[1][2][3][4]- Adhere to the

stability timelines for

reconstituted and diluted

solutions.- Prepare fresh

solutions for each experiment.

[6][8]- Consider the stability of

Eravacycline in your specific

cell culture or assay medium

over the duration of the

experiment.

Data Summary Tables
Table 1: Reconstitution and Dilution Stability of Eravacycline Dihydrochloride
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Solution
Stage

Reconstituti
on Solvent

Dilution
Solvent

Concentrati
on

Storage
Condition

Stability

Reconstituted

Sterile Water

for Injection

or 0.9% NaCl

N/A
10 mg/mL[1]

[3]

Room

Temperature

(≤25°C)

Up to 1

hour[1][4][5]

[9]

Diluted N/A 0.9% NaCl
0.2 - 0.6

mg/mL[2][3]

Room

Temperature

(≤25°C)

12 - 24

hours[1][2][4]

[9]

Diluted N/A 0.9% NaCl
0.2 - 0.6

mg/mL[2][3]

Refrigerated

(2°C - 8°C)

Up to 8

days[2][4]

Table 2: Solubility of Eravacycline Dihydrochloride

Solvent Solubility Reference

Water 50 mg/mL [6]

DMSO ≥ 50 mg/mL [7]

Experimental Protocols
Protocol 1: Preparation of Eravacycline Dihydrochloride Solution for In Vitro Assays

Aseptic Technique: All procedures should be performed under aseptic conditions (e.g., in a

laminar flow hood).

Reconstitution:

Bring the vial of Eravacycline dihydrochloride lyophilized powder to room temperature.

Reconstitute the 50 mg vial with 5 mL of Sterile Water for Injection or 0.9% Sodium

Chloride Injection to yield a 10 mg/mL solution.[1][3]

Gently swirl the vial until the powder is completely dissolved. Avoid vigorous shaking to

prevent foaming.[1][2][3]
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The reconstituted solution should be a clear, pale yellow to orange color.[3][4]

Dilution:

This reconstituted solution should be further diluted within 1 hour of preparation.[1][4][5]

Calculate the required volume of the 10 mg/mL reconstituted solution to achieve the

desired final concentration for your experiment.

Dilute the calculated volume in 0.9% Sodium Chloride Injection to a final concentration

within the range of 0.2 to 0.6 mg/mL.[2][3] For other in vitro assays, further dilution in the

appropriate sterile assay medium can be performed.

Final Inspection:

Visually inspect the final diluted solution for any particulate matter or cloudiness. The

solution should be clear.[1][3][4]

If any particulates or cloudiness are observed, discard the solution.

Use:

Use the freshly prepared diluted solution immediately for your in vitro experiments for best

results.
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Workflow for Preparing Eravacycline Dihydrochloride Solution

Storage

Reconstitution

Dilution

Quality Control

Lyophilized Powder
(Store at 2-8°C, protected from light)

Add 5 mL Sterile Water for Injection
or 0.9% NaCl to 50 mg vial

Bring to RT

Gently swirl to dissolve
(Avoid shaking)

10 mg/mL Solution
(Stable for 1 hr at RT)

Dilute in 0.9% NaCl to
0.2-0.6 mg/mL or desired concentration

Within 1 hour

Final Diluted Solution

Visually inspect for clarity
and color (clear, yellow-orange)

Clear?

Proceed to Experiment

Yes

Discard Solution

No

Click to download full resolution via product page

Caption: Experimental workflow for the preparation of Eravacycline dihydrochloride solution.
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Generalized Tetracycline Degradation Pathways (Illustrative)

Degradation Conditions
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Caption: Generalized degradation pathways for tetracycline-class antibiotics.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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